5-(N'-[2-Aminoethyl]thioureidofluorescein)
Overview
Description
5-(N'-[2-Aminoethyl]thioureidofluorescein) is a useful research compound. Its molecular formula is C23H20ClN3O5S and its molecular weight is 485.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Cancer Research and Drug Efficacy Prediction
5-(N'-[2-Aminoethyl]thioureidofluorescein) and its analogs, such as 5'-S-(2-aminoethyl)-6-N-(4-nitrobenzyl)-5'-thioadenosine (SAENTA), have applications in cancer research. They are used in synthesizing fluorescent probes that bind specifically to human equilibrative nucleoside transporter 1 (hENT1) in cancer cell lines. These probes help in studying transporter binding effects and predicting the antitumor efficacy of drugs like gemcitabine (Robins et al., 2010).
2. Labeling of Soluble Polymers in Biological Material
The compound's derivatives are utilized for labeling soluble polymers in living materials. This involves studying the absorption and emission properties of these labels and their stability under various pH conditions. This application is significant in tracing polymers in biological studies (Rypáček et al., 1980).
3. Neurosurgical Applications
In neurosurgery, fluorescent molecules like fluorescein sodium, related to 5-(N'-[2-Aminoethyl]thioureidofluorescein), are employed in microscope-integrated fluorescence modules. These are used for tumor resection and intraoperative angiography in the treatment of aneurysms and arteriovenous malformations, enhancing surgical decision-making (Rey-Dios & Cohen-Gadol, 2013).
4. Study of Protein Modifications
The compound is involved in studies examining protein modifications. For instance, its use in analyzing the modification of lysines in sodium and potassium ion-activated adenosinetriphosphatase, helping understand enzyme inactivation mechanisms (Xu, 1989).
5. Intracellular pH Imaging
Modified derivatives of 5-(N'-[2-Aminoethyl]thioureidofluorescein), such as 5-carboxylfluorescein, are used in conjunction with cell-penetrating peptides for intracellular pH imaging. This application is crucial in understanding cellular processes and the effects of various physiological conditions (Xia et al., 2019).
properties
IUPAC Name |
1-(2-aminoethyl)-3-(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)thiourea;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O5S.ClH/c24-7-8-25-22(32)26-12-1-4-16-15(9-12)21(29)31-23(16)17-5-2-13(27)10-19(17)30-20-11-14(28)3-6-18(20)23;/h1-6,9-11,27-28H,7-8,24H2,(H2,25,26,32);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTDJUQLSKHSDCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC(=S)NCCN)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20ClN3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.